Cas no 108302-58-5 ((1E)-2-(Sec-butylamino)-2-methylpropanal oxime)

• Product Name: (1E)-2-(Sec-butylamino)-2-methylpropanal oxime
• CAS No: 108302-58-5
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 4679413
• Update Time: 2025-05-20

(1E)-2-(Sec-butylamino)-2-methylpropanal oxime Chemical and Physical Properties

Names and Identifiers

• (1E)-2-(sec-butylamino)-2-methylpropanal oxime
• STK505873
• FCH1411889
• R3609
• N-[(1E)-1-(hydroxyimino)-2-methylpropan-2-yl]butan-2-amine
• (E)-N-[2-methyl-2-(sec-butylamino)propylidene]hydroxylamine
• (1E)-2-(Sec-butylamino)-2-methylpropanal oxime

• Inchi： 1S/C8H18N2O/c1-5-7(2)10-8(3,4)6-9-11/h6-7,10-11H,5H2,1-4H3/b9-6+
• InChI Key： BZCFKVJWQYCRTK-RMKNXTFCSA-N
• SMILES： O/N=C/C(C)(C)NC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 132
• Topological Polar Surface Area: 44.6

Additional information on (1E)-2-(Sec-butylamino)-2-methylpropanal oxime

Recent Advances in the Study of (1E)-2-(Sec-butylamino)-2-methylpropanal oxime (CAS: 108302-58-5)

In recent years, the compound (1E)-2-(Sec-butylamino)-2-methylpropanal oxime (CAS: 108302-58-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This oxime derivative has shown promising potential in various applications, including drug development, agrochemicals, and biochemical research. The unique structural features of this compound, characterized by the presence of a sec-butylamino group and a methylpropanal oxime moiety, contribute to its diverse biological activities and reactivity.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of (1E)-2-(Sec-butylamino)-2-methylpropanal oxime. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a reversible inhibitor of acetylcholinesterase (AChE), a key enzyme in neurodegenerative diseases such as Alzheimer's. The study utilized molecular docking and kinetic assays to reveal the compound's binding affinity and inhibitory kinetics, highlighting its potential as a therapeutic agent.

Another significant advancement was reported in the field of agrochemicals, where (1E)-2-(Sec-butylamino)-2-methylpropanal oxime was investigated for its pesticidal properties. A 2024 study published in Pest Management Science identified this compound as a potent inhibitor of insect nicotinic acetylcholine receptors (nAChRs), offering a novel mode of action for pest control. The research employed electrophysiological assays and field trials to validate its efficacy against a broad spectrum of agricultural pests.

In addition to its therapeutic and agrochemical applications, (1E)-2-(Sec-butylamino)-2-methylpropanal oxime has also been explored in biochemical research. A recent publication in Bioorganic Chemistry (2024) detailed its role as a versatile building block for the synthesis of complex heterocyclic compounds. The study showcased its utility in click chemistry reactions, enabling the rapid assembly of pharmacologically relevant scaffolds.

Despite these promising findings, challenges remain in the optimization of (1E)-2-(Sec-butylamino)-2-methylpropanal oxime for clinical and commercial use. Issues such as bioavailability, metabolic stability, and toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, as highlighted in a recent review article in Chemical Reviews (2024).

In conclusion, (1E)-2-(Sec-butylamino)-2-methylpropanal oxime (CAS: 108302-58-5) represents a multifaceted compound with significant potential across multiple domains. Continued research efforts are expected to unlock new applications and enhance its utility in the chemical biology and pharmaceutical industries.